N-[4-(dimethylamino)phenyl]-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C18H22N2O2/c1-20(2)16-9-7-15(8-10-16)19-18(21)13-6-14-4-11-17(22-3)12-5-14/h4-5,7-12H,6,13H2,1-3H3,(H,19,21)
• InChI Key: FMTMMQYIWQUTCA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)CCC2=CC=C(C=C2)OC
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

N-[4-(dimethylamino)phenyl]-3-(4-methoxyphenyl)propanamide is a compound of interest in the field of organic chemistry due to its unique structure and potential applications. The compound features a propanamide backbone substituted with dimethylamino and methoxyphenyl groups, which contribute to its chemical behavior and properties.

Synthesis Analysis

The synthesis of related compounds often involves halogenated hydrocarbon amination reactions, where a target molecule is produced through reactions with dimethylamine hydrochloride and confirmed by various analytical methods such as elemental analysis, IR, NMR, MS, and X-ray diffraction (Bai et al., 2012). Synthesis approaches may vary based on the specific functional groups present in the target molecule.

Molecular Structure Analysis

Molecular structure analysis, such as X-ray diffraction, reveals the crystal system, space group, and geometric parameters of compounds, providing insights into the arrangement of atoms and the overall molecular architecture. For instance, certain compounds crystallize in the monoclinic system with specific space groups and demonstrate intermolecular interactions like weak hydrogen bonds (Bai et al., 2012).

Chemical Reactions and Properties

Chemical reactions involving N-[4-(dimethylamino)phenyl]-3-(4-methoxyphenyl)propanamide and its derivatives can include amination, bromination, and cyclocondensation, leading to various products with different functional groups. These reactions are influenced by the compound's chemical structure, which also determines its reactivity and interaction with other molecules.

Physical Properties Analysis

The physical properties of a compound, including melting points and thermal stability, are crucial for its application. For example, certain organic compounds are thermally stable up to specific temperatures and have defined melting points, which are determined using techniques like thermo gravimetric analysis (TGA) and differential scanning calorimetry (DSC) (T. Shetty et al., 2018).